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Compound of Interest

Compound Name: NSC 80467

Cat. No.: B1263409 Get Quote

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development

Professionals

NSC 80467 is a DNA damaging agent that requires careful handling and disposal to ensure

personnel safety and environmental protection.[1][2][3][4] This guide provides detailed, step-by-

step procedures for the proper disposal of NSC 80467, aligning with standard laboratory safety

practices and regulatory requirements. Adherence to these protocols is crucial to minimize risks

and maintain a safe research environment.

Hazard Identification and Safety Summary
Before handling NSC 80467, it is imperative to be aware of its associated hazards. This

information is critical for safe handling and informs the necessary disposal procedures.

Hazard Classification Description
Precautionary Statement
Codes

Acute Oral Toxicity (Category

4)
Harmful if swallowed.[5]

P264, P270, P301 + P312,

P330

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[5] P273, P391

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[5]
P273, P391
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Personal Protective Equipment (PPE) Requirements
Appropriate personal protective equipment must be worn at all times when handling NSC
80467 to prevent exposure.

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection
A suitable respirator should be used if there is a

risk of inhaling dust or aerosols.

This data is compiled from standard laboratory safety guidelines and the Safety Data Sheet for

NSC 80467.

Step-by-Step Disposal Procedure for NSC 80467
The primary directive for the disposal of NSC 80467 is to use an approved waste disposal plant

in accordance with federal, state, and local regulations.[5] The following protocol provides a

practical workflow for laboratory personnel.

1. Waste Segregation:

Solid Waste: Collect all solid NSC 80467 waste, including contaminated consumables (e.g.,

pipette tips, tubes, gloves), in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing NSC 80467 in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Waste Container Labeling:

All waste containers must be labeled with the words "Hazardous Waste."
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The label must clearly identify the contents, including "NSC 80467" and any other chemical

constituents.

Indicate the specific hazards (e.g., "Toxic," "Environmental Hazard").

Include the accumulation start date and the name of the principal investigator or laboratory.

3. Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Secondary containment should be used to prevent spills.

4. Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of NSC 80467 down the drain or in regular trash, as it is very toxic

to aquatic life.[5]

5. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE before attempting to clean the spill.

Absorb liquid spills with an inert material (e.g., vermiculite, sand).

Collect the absorbed material and any contaminated surfaces into the designated solid

hazardous waste container.

Decontaminate the area with a suitable cleaning agent.

Report the spill to your EHS office.

Experimental Workflow for Disposal
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The following diagram illustrates the logical flow of the disposal process for NSC 80467 waste

generated in a laboratory setting.
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Caption: Workflow for the proper disposal of NSC 80467 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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